Cas no 408533-72-2 (6-Acetamido-5-methylpyrazine-2-carboxylic acid)
408533-72-2 structure
Product Name:6-Acetamido-5-methylpyrazine-2-carboxylic acid
CAS No:408533-72-2
MF:C8H9N3O3
MW:195.175361394882
CID:2669802
PubChem ID:45089069
Update Time:2025-04-21
6-Acetamido-5-methylpyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Pyrazinecarboxylic acid, 6-(acetylamino)-5-methyl- (9CI)
- 408533-72-2
- Pyrazinecarboxylic acid,6-(acetylamino)-5-methyl-(9ci)
- 6-acetamido-5-methylpyrazine-2-carboxylicacid
- 6-acetamido-5-methylpyrazine-2-carboxylic acid
- 6-Acetamido-5-methylpyrazine-2-carboxylic acid
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- Inchi: 1S/C8H9N3O3/c1-4-7(10-5(2)12)11-6(3-9-4)8(13)14/h3H,1-2H3,(H,13,14)(H,10,11,12)
- InChI Key: HAYAKMDQUYAPJC-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C(C)=NC=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 195.06439116Da
- Monoisotopic Mass: 195.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 92.2Ų
6-Acetamido-5-methylpyrazine-2-carboxylic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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